Cas no 1261745-68-9 (Methyl 2-chloro-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-chloro-3-(trifluoromethoxy)benzoate
• CAS No: 1261745-68-9
• MF: C₉H₆ClF₃O₃
• MW: 254.590352535248
• CID: 4969474
• Update Time: 2025-05-19

Methyl 2-chloro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H6ClF3O3/c1-15-8(14)5-3-2-4-6(7(5)10)16-9(11,12)13/h2-4H,1H3
• InChI Key： ZONQQZBFKZJBNB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-chloro-3-(trifluoromethoxy)benzoate

Recent Advances in the Application of Methyl 2-chloro-3-(trifluoromethoxy)benzoate (CAS: 1261745-68-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-chloro-3-(trifluoromethoxy)benzoate (CAS: 1261745-68-9) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological disorders and inflammatory diseases. Recent studies have highlighted its role in the development of novel small-molecule inhibitors and modulators of protein-protein interactions, underscoring its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-chloro-3-(trifluoromethoxy)benzoate as a precursor in the synthesis of potent TRPV1 antagonists. The researchers utilized this compound to introduce the trifluoromethoxy group, which significantly enhanced the metabolic stability and binding affinity of the resulting molecules. The study reported a 40% improvement in pharmacokinetic properties compared to non-fluorinated analogs, suggesting that this compound could play a crucial role in developing next-generation pain management therapeutics.

In the field of agrochemical research, a recent patent application (WO2023056789) disclosed novel insecticidal compounds derived from Methyl 2-chloro-3-(trifluoromethoxy)benzoate. The patent highlights the compound's unique ability to confer both lipophilicity and oxidative stability to the final products, resulting in pesticides with improved environmental persistence and reduced mammalian toxicity. These findings align with the growing demand for safer, more effective crop protection agents in modern agriculture.

Ongoing research at several academic institutions is exploring the potential of Methyl 2-chloro-3-(trifluoromethoxy)benzoate in radiopharmaceutical development. Preliminary results presented at the 2024 American Chemical Society National Meeting indicate that the compound's fluorine atoms can be readily replaced with fluorine-18 isotopes, making it a promising candidate for PET tracer development. This application could significantly impact diagnostic imaging for neurological disorders, particularly in early detection of neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the production efficiency of Methyl 2-chloro-3-(trifluoromethoxy)benzoate. A 2024 publication in Organic Process Research & Development described a novel catalytic system that achieves 95% yield with minimal byproduct formation, addressing previous challenges in large-scale production. This technological breakthrough is expected to facilitate broader adoption of the compound in industrial pharmaceutical applications.

Looking forward, the unique physicochemical properties of Methyl 2-chloro-3-(trifluoromethoxy)benzoate position it as a valuable building block for diverse therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in developing covalent inhibitors for previously undruggable targets. As these investigations progress, we anticipate seeing more clinical candidates derived from this versatile intermediate in the coming years.